Cas no 173904-10-4 (5-bromo-2,4-Imidazolidinedione)

• Product Name: 5-bromo-2,4-Imidazolidinedione
• CAS No: 173904-10-4
• MF: C₃H₃BrN₂O₂
• MW: 178.972119569778
• CID: 111634
• PubChem ID: 15716895
• Update Time: 2025-06-27

5-bromo-2,4-Imidazolidinedione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-Imidazolidinedione
• 2,4-Imidazolidinedione,5-bromo-
• 5-BROMOHYDANTOIN
• 5-bromoimidazolidine-2,4-dione
• 2,4-Imidazolidinedione,5-bromo
• 5-bromodiazolidine-2,4-dione
• 2,4-IMidazolidinedione, 5-broMo-
• AKOS006327272
• SCHEMBL437096
• SY275418
• 173904-10-4
• MFCD09832952
• DTXSID40577302

• Inchi： 1S/C3H3BrN2O2/c4-1-2(7)6-3(8)5-1/h1H,(H2,5,6,7,8)
• InChI Key： SAFCTMWBPBVFII-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 177.93800
• Monoisotopic Mass: 177.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 0.20440

Additional information on 5-bromo-2,4-Imidazolidinedione

5-Bromo-2,4-Imidazolidinedione: A Comprehensive Overview

5-Bromo-2,4-imidazolidinedione, also known by its CAS number CAS No. 173904-10-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazolidinediones, which are known for their versatile applications in drug design and material science. The structure of 5-bromo-2,4-imidazolidinedione consists of a five-membered ring with two nitrogen atoms and a bromine substituent at the 5-position, making it a unique derivative within this class.

Recent studies have highlighted the potential of 5-bromo-2,4-imidazolidinedione as a precursor in the synthesis of various bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs. The bromine substituent at the 5-position plays a crucial role in modulating the compound's reactivity and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry.

In terms of synthesis, 5-bromo-2,4-imidazolidinedione can be prepared through a variety of methods, including cyclization reactions and substitution reactions. One notable approach involves the reaction of bromoacetic acid with appropriate amine derivatives under specific conditions. This method has been optimized in recent studies to enhance yield and purity, ensuring that the compound is readily available for further research and development.

The pharmacological properties of 5-bromo-2,4-imidazolidinedione have been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways. Additionally, its ability to induce apoptosis in cancer cells has been reported in several studies, indicating its potential as an anticancer agent.

In the context of materials science, 5-bromo-2,4-imidazolidinedione has been investigated as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its unique structure allows for strong coordination interactions with metal ions, making it a valuable component in the design of functional materials with applications in gas storage and catalysis.

The safety profile of 5-bromo-2,4-imidazolidinedione has also been evaluated in recent toxicity studies. These studies indicate that the compound exhibits low toxicity at therapeutic doses, which is promising for its potential use in drug development. However, further long-term studies are required to fully understand its safety profile and suitability for clinical applications.

In conclusion, 5-bromo-2,4-imidazolidinedione, with its CAS number CAS No. 173904-10-4, represents a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and promising biological activities make it an important focus for ongoing research efforts aimed at developing novel therapeutic agents and advanced materials.